Cas no 1396766-66-7 (N-3-(difluoromethoxy)phenyl-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide)

N-3-(difluoromethoxy)phenyl-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide structure
1396766-66-7 structure
Product Name:N-3-(difluoromethoxy)phenyl-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide
CAS No:1396766-66-7
MF:C19H22F2N4O4
MW:408.399191379547
CID:6130361
PubChem ID:71782954
Update Time:2025-07-16

N-3-(difluoromethoxy)phenyl-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-3-(difluoromethoxy)phenyl-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide
    • N-[3-(difluoromethoxy)phenyl]-1-(3-methoxy-1-methylpyrazole-4-carbonyl)piperidine-4-carboxamide
    • 1396766-66-7
    • F5978-0253
    • VU0529247-1
    • N-(3-(difluoromethoxy)phenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide
    • AKOS024528781
    • N-[3-(difluoromethoxy)phenyl]-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide
    • Inchi: 1S/C19H22F2N4O4/c1-24-11-15(17(23-24)28-2)18(27)25-8-6-12(7-9-25)16(26)22-13-4-3-5-14(10-13)29-19(20)21/h3-5,10-12,19H,6-9H2,1-2H3,(H,22,26)
    • InChI Key: HCJXTBYUMYSPEB-UHFFFAOYSA-N
    • SMILES: N1(C(C2=CN(C)N=C2OC)=O)CCC(C(NC2=CC=CC(OC(F)F)=C2)=O)CC1

Computed Properties

  • Exact Mass: 408.16091152g/mol
  • Monoisotopic Mass: 408.16091152g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 574
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 85.7Ų

N-3-(difluoromethoxy)phenyl-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide Pricemore >>

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Additional information on N-3-(difluoromethoxy)phenyl-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide

Recent Advances in the Study of N-3-(difluoromethoxy)phenyl-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide (CAS: 1396766-66-7)

The compound N-3-(difluoromethoxy)phenyl-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide (CAS: 1396766-66-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary data suggest that it exhibits high affinity for certain receptors involved in inflammatory and metabolic pathways. Researchers have employed advanced computational modeling and X-ray crystallography to map the binding sites and understand the molecular interactions at an atomic level. These findings are crucial for the rational design of derivatives with enhanced selectivity and potency.

In addition to its binding properties, the pharmacokinetic profile of N-3-(difluoromethoxy)phenyl-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide has been extensively studied. Recent pharmacokinetic studies in animal models have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound exhibits good oral bioavailability and a half-life that supports once-daily dosing, making it a viable candidate for further development.

Another significant advancement is the exploration of the compound's therapeutic potential in disease models. Recent in vivo studies have shown efficacy in reducing inflammation and improving metabolic parameters in rodent models of diabetes and obesity. These effects are attributed to the compound's ability to modulate key signaling pathways, including those involving NF-κB and AMPK. The results from these studies provide a strong foundation for future clinical trials.

Despite these promising findings, challenges remain in the development of N-3-(difluoromethoxy)phenyl-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide. Issues such as potential off-target effects and the need for further optimization of its chemical structure to improve safety and efficacy are areas of active research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the translation of this compound into clinical applications.

In conclusion, the recent studies on N-3-(difluoromethoxy)phenyl-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide (CAS: 1396766-66-7) highlight its potential as a novel therapeutic agent. The insights gained from these investigations not only advance our understanding of its biological activity but also pave the way for the development of next-generation drugs targeting inflammatory and metabolic disorders. Continued research in this area is expected to yield significant breakthroughs in the near future.

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